Cas no 1781550-37-5 (Pentane, 4-bromo-1,1-difluoro-)

• Product Name: Pentane, 4-bromo-1,1-difluoro-
• CAS No: 1781550-37-5
• MF: C₅H₉BrF₂
• MW: 187.025768041611
• CID: 5266074
• Update Time: 2025-05-20

Pentane, 4-bromo-1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 4-bromo-1,1-difluoro-

• Inchi： 1S/C5H9BrF2/c1-4(6)2-3-5(7)8/h4-5H,2-3H2,1H3
• InChI Key： JDBADVXVKROONE-UHFFFAOYSA-N
• SMILES： C(F)(F)CCC(Br)C

Additional information on Pentane, 4-bromo-1,1-difluoro-

Pentane, 4-bromo-1,1-difluoro- (CAS No. 1781550-37-5): An Overview of a Versatile Halogenated Hydrocarbon

Pentane, 4-bromo-1,1-difluoro- (CAS No. 1781550-37-5) is a halogenated hydrocarbon that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine and fluorine substituents, which impart distinct reactivity and stability profiles compared to its non-halogenated counterparts.

The molecular structure of 4-bromo-1,1-difluoro-pentane consists of a five-carbon chain with a bromine atom at the fourth position and two fluorine atoms at the first carbon. The presence of these halogens significantly influences the compound's physical and chemical properties. For instance, the bromine atom can serve as a leaving group in nucleophilic substitution reactions, while the fluorine atoms enhance the compound's stability and solubility in polar solvents.

In the realm of pharmaceutical research, 4-bromo-1,1-difluoro-pentane has shown promise as an intermediate in the synthesis of novel drugs. Its reactivity and functional group versatility make it an attractive starting material for the development of compounds with therapeutic potential. Recent studies have explored its use in the synthesis of antiviral agents, anticancer drugs, and other bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-bromo-1,1-difluoro-pentane exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, Pentane, 4-bromo-1,1-difluoro- has also found utility in materials science. Its unique combination of halogens makes it suitable for the synthesis of advanced materials with tailored properties. Researchers have utilized this compound to develop new polymers with enhanced thermal stability and mechanical strength. A notable example is a study published in Macromolecules, which reported the synthesis of a copolymer using 4-bromo-1,1-difluoro-pentane as a monomer. The resulting material exhibited superior thermal stability and was resistant to degradation under harsh conditions.

In organic synthesis, Pentane, 4-bromo-1,1-difluoro- serves as a valuable building block for constructing complex molecules. Its bromine and fluorine substituents can be selectively manipulated to introduce various functional groups through well-established synthetic routes. This versatility has made it a popular choice among synthetic chemists for developing new methodologies and reactions. A recent review article in Tetrahedron Letters highlighted several innovative synthetic strategies that utilize 4-bromo-1,1-difluoro-pentane as a key intermediate.

The environmental impact of halogenated hydrocarbons is an important consideration in their use and development. While concerns have been raised about the potential environmental effects of certain halogenated compounds, research on Pentane, 4-bromo-1,1-difluoro- suggests that it can be synthesized and used in a manner that minimizes environmental risks. Studies have shown that proper handling and disposal practices can effectively mitigate any potential negative impacts.

In conclusion, Pentane, 4-bromo-1,1-difluoro- (CAS No. 1781550-37-5) is a versatile halogenated hydrocarbon with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.